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Compound of Interest

Compound Name: 2-Amino-4-chlorophenol

Cat. No.: B047367

Essential Safety and Handling Guide for 2-Amino-4-
chlorophenol

This guide provides crucial safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 2-Amino-4-chlorophenol.
Adherence to these procedures is vital for ensuring personal safety and minimizing
environmental impact.

Chemical Profile and Hazards

2-Amino-4-chlorophenol is a light brown crystalline solid or powder.[1][2] It is recognized as a
hazardous substance, primarily harmful if swallowed.[3] Inhalation of this substance can
interfere with the blood's ability to carry oxygen, leading to methemoglobinemia, which is
characterized by headache, dizziness, and a bluish discoloration of the skin and lips.[1] High-
level exposure can result in severe breathing difficulties, collapse, and even death.[1] While it
may burn, it does not ignite readily.[1] It is also considered a possible carcinogen.[2][4]

Quantitative Data Summary
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Property Value Reference
CAS Number 95-85-2 [3]
Molecular Formula CeHsCINO [2]
Molecular Weight 143.57 g/mol [5]

Light brown crystalline
Appearance _ [1][2]
solid/powder

Oral LD50 (Rat) 690 mg/kg [3]
Water Solubility 3 g/L at 25°C [3]
Melting Point 136-141 °C [5]
Occupational Exposure Limits Not established [1]

Operational Plan: Step-by-Step Handling Protocol

A systematic approach is essential when working with 2-Amino-4-chlorophenol. The following
protocol outlines the key steps from preparation to disposal.

Preparation and Engineering Controls

o Designated Area: All work with 2-Amino-4-chlorophenol should be conducted in a
designated area, such as a chemical fume hood, to minimize inhalation exposure.[2]

o Ventilation: Ensure adequate local exhaust ventilation at the point of chemical release.[1]

o Emergency Equipment: An emergency eyewash station and safety shower must be readily
accessible in the immediate work area.[1]

o Gather Materials: Before starting, ensure all necessary PPE, spill cleanup materials, and
labeled waste containers are available.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against exposure.
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» Hand Protection: Wear compatible chemical-resistant gloves. It is crucial to inspect gloves
for any damage before use.[6]

o Eye and Face Protection: Use government-approved safety goggles and a face shield to
protect against splashes and dust.[6][7]

» Respiratory Protection: In the absence of adequate local exhaust ventilation, a
NIOSH/MSHA-approved respirator is required.[1][7] For powder handling, a dust mask (type
N95 or equivalent) is recommended.[5]

o Protective Clothing: A lab coat or chemical-resistant suit, along with closed-toe shoes, should
be worn to prevent skin contact.[1][6] Contaminated clothing should be removed promptly
and not taken home.[1]

Handling and Experimental Procedure

e Avoid Dust Formation: When handling the solid form, use methods that minimize dust
generation, such as a wet method or a vacuum for cleanup instead of dry sweeping.[1]

e Personal Hygiene: Do not eat, drink, or smoke in the handling area.[1] Wash hands
thoroughly after handling the chemical, before breaks, and at the end of the workday.[3]

e Incompatibilities: Store 2-Amino-4-chlorophenol away from oxidizing agents (like
perchlorates, peroxides, and nitrates), iron, and moisture.[1] Keep containers tightly closed in
a cool, well-ventilated area.[1][7]

Emergency Procedures
« Spills:

o Evacuate non-essential personnel from the spill area.[1]

o Wearing appropriate PPE, gently cover the spilled powder to minimize dust. A light mist of
water can also help settle the dust.[6]

o Collect the material using a scoop or dustpan and place it into a sealed, labeled container
for hazardous waste disposal.[1]
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o Ventilate the area after cleanup is complete.[1]

o First Aid:

o Skin Contact: Immediately wash the affected area with plenty of soap and water.[2]
Remove contaminated clothing.

o Eye Contact: Rinse eyes cautiously with water for at least 15 minutes, including under the
eyelids.[7] Seek immediate medical attention.[7]

o Inhalation: Move the individual to fresh air.[3] If breathing is difficult, seek medical
attention.

o Ingestion: Rinse the mouth with water.[3] Call a poison control center or doctor
immediately.[3][7]

Disposal Plan
Proper disposal is critical to prevent environmental contamination and adhere to regulations.

o Waste Classification: 2-Amino-4-chlorophenol is a halogenated organic compound and
must be disposed of as hazardous waste.[5][8] Do not dispose of it down the drain.[9]

o Waste Collection:

o Collect waste 2-Amino-4-chlorophenol and any contaminated materials (e.g., gloves,
absorbent pads) in a designated, compatible, and properly sealed container.[4][10]

o Label the container clearly as "Hazardous Waste" and list the full chemical name, "2-
Amino-4-chlorophenol.”[7][10] Do not use abbreviations.

o Store the waste container in a designated satellite accumulation area, segregated from
incompatible materials.[11]

e Final Disposal: Contact your institution's Environmental Health and Safety (EHS) office or a
licensed hazardous waste disposal contractor for pickup and final disposal.[1] Follow all
local, state, and federal regulations for hazardous waste disposal.[3]
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Visual Workflow for Handling 2-Amino-4-
chlorophenol
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Caption: Workflow for the safe handling of 2-Amino-4-chlorophenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b047367?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047367?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

